Cas no 1211-99-0 (3-(4-tert-Butylbenzene)propionic Acid Methyl Ester)

3-(4-tert-Butylbenzene)propionic Acid Methyl Ester is a synthetic ester derivative of 4-tert-butylbenzenepropionic acid, commonly utilized as an intermediate in organic synthesis and pharmaceutical applications. Its key advantages include a stable tert-butyl aromatic group, which enhances steric hindrance and influences reactivity in selective chemical transformations. The methyl ester moiety improves solubility in organic solvents, facilitating downstream processing. This compound is particularly valuable in the synthesis of fine chemicals, fragrances, and bioactive molecules due to its well-defined structure and compatibility with various coupling and functionalization reactions. Its consistent purity and stability make it a reliable reagent for research and industrial applications.
3-(4-tert-Butylbenzene)propionic Acid Methyl Ester structure
1211-99-0 structure
Product Name:3-(4-tert-Butylbenzene)propionic Acid Methyl Ester
CAS No:1211-99-0
MF:C14H20O2
MW:220.307404518127
MDL:MFCD18399684
CID:895883
PubChem ID:22119033
Update Time:2025-06-07

3-(4-tert-Butylbenzene)propionic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • 3-(4-tert-Butylbenzene)propionic Acid, Methyl Ester
    • methyl 3-(4-tert-butylphenyl)propanoate
    • 3-(4-tert-butyl-phenyl)-propionic acid methyl ester
    • 3-(4-tert-Butyl-phenyl)-propionsaeure-methylester
    • 4-(1,1-Dimethylethyl)benzenepropanoic Acid Methyl Ester
    • 4-tert-butyl-hydrocinnamic acid methyl ester
    • Benzenepropanoic acid,4-(1,1-dimethylethyl)-,methyl ester
    • methyl 3-(4-t-butylphenyl)propionate
    • methyl 3-(4-tert-butylphenyl)propionate
    • 3-(4-tert-Butylbenzene)propionic Acid Methyl Ester
    • MDL： MFCD18399684
    • Inchi： 1S/C14H20O2/c1-14(2,3)12-8-5-11(6-9-12)7-10-13(15)16-4/h5-6,8-9H,7,10H2,1-4H3
    • InChI Key： RXJDVUHKLZDHGD-UHFFFAOYSA-N
    • SMILES： O(C)C(CCC1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 220.14600
  • Monoisotopic Mass: 220.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Melting Point: 35-36°C
  • PSA: 26.30000
  • LogP: 3.08970

3-(4-tert-Butylbenzene)propionic Acid Methyl Ester Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(4-tert-Butylbenzene)propionic Acid Methyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B690380-10mg
3-(4-tert-Butylbenzene)propionic Acid Methyl Ester
 1211-99-0
10mg
 $ 98.00 2023-09-08
TRC
B690380-25mg
3-(4-tert-Butylbenzene)propionic Acid Methyl Ester
 1211-99-0
25mg
 $ 161.00 2023-09-08
TRC
B690380-50mg
3-(4-tert-Butylbenzene)propionic Acid Methyl Ester
 1211-99-0
50mg
 $ 276.00 2023-09-08
TRC
B690380-100mg
3-(4-tert-Butylbenzene)propionic Acid Methyl Ester
 1211-99-0
100mg
 $ 523.00 2023-04-18
TRC
B690380-250mg
3-(4-tert-Butylbenzene)propionic Acid Methyl Ester
 1211-99-0
250mg
 $ 1206.00 2023-04-18
Enamine
EN300-312198-0.1g
methyl 3-(4-tert-butylphenyl)propanoate
 1211-99-0 95%
0.1g
 $35.0 2023-09-05
Enamine
EN300-312198-0.25g
methyl 3-(4-tert-butylphenyl)propanoate
 1211-99-0 95%
0.25g
 $48.0 2023-09-05
Enamine
EN300-312198-0.5g
methyl 3-(4-tert-butylphenyl)propanoate
 1211-99-0 95%
0.5g
 $85.0 2023-09-05
Enamine
EN300-312198-1.0g
methyl 3-(4-tert-butylphenyl)propanoate
 1211-99-0 95%
1g
 $0.0 2023-06-07
Enamine
EN300-312198-2.5g
methyl 3-(4-tert-butylphenyl)propanoate
 1211-99-0 95%
2.5g
 $252.0 2023-09-05

3-(4-tert-Butylbenzene)propionic Acid Methyl Ester Production Method

3-(4-tert-Butylbenzene)propionic Acid Methyl Ester Related Literature

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